Cas no 1307287-47-3 ((1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-2-yl)methanol)

• Product Name: (1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-2-yl)methanol
• CAS No: 1307287-47-3
• MF: C₁₂H₁₇N₅O
• MW: 247.296281576157
• CID: 5158766
• PubChem ID: 60710527
• Update Time: 2025-05-21

(1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-2-yl)methanol
• 2-Piperidinemethanol, 1-(1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
• (1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-2-yl)methanol

• Inchi： 1S/C12H17N5O/c1-16-11-10(6-15-16)12(14-8-13-11)17-5-3-2-4-9(17)7-18/h6,8-9,18H,2-5,7H2,1H3
• InChI Key： CDRNUNCEIASVKD-UHFFFAOYSA-N
• SMILES： OCC1CCCCN1C1C2C=NN(C)C=2N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 0.9
• Topological Polar Surface Area: 67.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on (1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-2-yl)methanol

Chemical Compound CAS No. 1307287-47-3: (1-{1-Methyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-yl}Piperidin-2-yl)Methanol

The chemical compound with CAS No. 1307287-47-3, named (1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-2-yl)methanol, is a complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines a piperidine ring system with a pyrazolo[3,4-d]pyrimidine moiety. The presence of the methoxy group further enhances its functional versatility, making it a subject of interest in medicinal chemistry and pharmacology.

Recent studies have highlighted the biological activity of this compound, particularly in the context of its potential as a drug candidate. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, which are implicated in numerous diseases such as cancer, inflammation, and neurodegenerative disorders. The pyrazolo[3,4-d]pyrimidine core is known for its ability to modulate kinase activity, a critical aspect in the development of anticancer therapies.

The synthesis of (1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-2-yl)methanol involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyrazolo[3,4-d]pyrimidine ring system through cyclization reactions and subsequent functionalization to introduce the piperidine and methoxy groups. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product.

In terms of therapeutic applications, this compound has shown promise in preclinical studies as a potential anticancer agent. Its ability to inhibit specific kinases involved in cell proliferation and survival pathways makes it a valuable lead compound for further drug development. Additionally, its selective binding properties suggest potential use in targeted therapies, minimizing off-target effects and improving treatment efficacy.

The structural features of this compound also make it an interesting candidate for exploring bioisosterism and drug design optimization. By modifying the substituents on the pyrazolo[3,4-d]pyrimidine ring or altering the piperidine side chain, researchers can investigate how these changes influence bioactivity and pharmacokinetic properties. Such studies are crucial for advancing the compound towards clinical trials.

Furthermore, computational modeling techniques have been utilized to predict the binding affinity and docking interactions of this compound with its target proteins. These insights provide valuable information for rational drug design and guide future experimental work. The integration of experimental and computational approaches has significantly accelerated the understanding of this compound's mechanisms of action.

In conclusion, CAS No. 1307287-47-3 represents a novel chemical entity with exciting prospects in the field of medicinal chemistry. Its unique structure, combined with recent advancements in biological research and computational modeling, positions it as a promising candidate for developing innovative therapeutic agents. Continued research into its properties will undoubtedly contribute to breakthroughs in drug discovery and personalized medicine.